Cas no 1788948-74-2 (N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-quinolinecarboxamide)

• Product Name: N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-quinolinecarboxamide
• CAS No: 1788948-74-2
• MF: C₂₄H₁₈N₄O
• MW: 378.425924777985
• CID: 5368792
• Update Time: 2025-11-02

N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-quinolinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-quinolinecarboxamide

• Inchi： 1S/C24H18N4O/c1-16-7-6-14-28-15-22(26-23(16)28)18-9-3-5-11-20(18)27-24(29)21-13-12-17-8-2-4-10-19(17)25-21/h2-15H,1H3,(H,27,29)
• InChI Key： ACZQYJLWZAHCKS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=CC=1C(NC1=CC=CC=C1C1=CN2C(=N1)C(C)=CC=C2)=O

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.93±0.70(Predicted)

Additional information on N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-quinolinecarboxamide

N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-quinolinecarboxamide (CAS No. 1788948-74-2): A Comprehensive Overview

The compound N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-quinolinecarboxamide (CAS No. 1788948-74-2) is a promising small molecule with significant potential in pharmaceutical research. This imidazo[1,2-a]pyridine derivative has garnered attention due to its unique structural features and potential biological activities. Researchers are particularly interested in its quinolinecarboxamide moiety, which is known to interact with various biological targets.

Recent studies suggest that N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-quinolinecarboxamide may have applications in addressing some of today's most pressing medical challenges. With the growing interest in targeted therapies and precision medicine, compounds like this are being extensively investigated for their potential to modulate specific biological pathways. The 8-methylimidazo[1,2-a]pyridine core structure is particularly noteworthy as it appears in several clinically relevant compounds.

The molecular structure of CAS 1788948-74-2 combines two pharmacologically important scaffolds: the imidazo[1,2-a]pyridine system and the quinoline framework. This combination creates a unique molecular architecture that may offer improved binding affinity and selectivity compared to simpler analogs. Current research focuses on understanding its structure-activity relationships and potential as a lead compound for drug development.

From a synthetic chemistry perspective, N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-quinolinecarboxamide represents an interesting challenge for medicinal chemists. The compound's heterocyclic system requires careful optimization of synthetic routes to ensure good yields and purity. Many researchers are exploring green chemistry approaches to its synthesis, aligning with current trends in sustainable pharmaceutical production.

The physicochemical properties of CAS 1788948-74-2 make it particularly suitable for drug discovery applications. Its moderate lipophilicity and molecular weight fall within the desirable ranges for potential drug candidates. These characteristics, combined with its hydrogen bonding capacity, suggest good prospects for oral bioavailability, a key consideration in modern drug development.

In the context of current pharmaceutical trends, N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-quinolinecarboxamide is being evaluated for its potential in addressing drug-resistant conditions. The rise of antimicrobial resistance and the need for new therapeutic agents has increased interest in novel chemical entities like this compound. Its quinolinecarboxamide component is particularly relevant as similar structures have shown activity against resistant strains.

The commercial availability of CAS 1788948-74-2 has made it accessible for broader research applications. Suppliers typically provide this compound with comprehensive analytical data, including HPLC purity and spectroscopic characterization. This availability supports its use in high-throughput screening campaigns and structure-based drug design initiatives.

From a safety perspective, preliminary data suggest that N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-quinolinecarboxamide has a favorable profile for research use. However, as with all research chemicals, proper laboratory safety protocols should be followed. The compound's stability under various conditions is currently being investigated to determine optimal storage conditions.

The intellectual property landscape surrounding CAS 1788948-74-2 is evolving, with several patent applications mentioning related structures. This indicates growing commercial interest in this chemical class. Researchers should be aware of the patent status when considering development pathways for this compound.

Looking forward, N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-quinolinecarboxamide represents an exciting opportunity in medicinal chemistry. Its unique combination of structural features positions it well for addressing current challenges in drug discovery and therapeutic development. As research progresses, we anticipate new insights into its potential applications and mechanisms of action.

For researchers interested in small molecule drug development, CAS 1788948-74-2 offers a compelling case study in modern medicinal chemistry approaches. Its investigation contributes to our understanding of how heterocyclic compounds can be optimized for biological activity while maintaining favorable drug-like properties.

The growing body of literature on imidazo[1,2-a]pyridine derivatives suggests that compounds like N-[2-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-quinolinecarboxamide will continue to be important in pharmaceutical research. Future studies will likely explore its potential in combination therapies and its activity against emerging biological targets.